![molecular formula C8H14O2 B1253379 4-butyldihydrofuran-2(3H)-one CAS No. 22530-99-0](/img/structure/B1253379.png)
4-butyldihydrofuran-2(3H)-one
Overview
Description
4-butyl-gamma-butyrolactone is a butan-4-olide that is gamma-butyrolactone substituted by a butyl group at position 4. It has a role as a metabolite. It derives from a gamma-butyrolactone.
Scientific Research Applications
Domino [Pd]-Catalysis in Synthesis
An efficient domino [Pd]-catalysis method has been developed for synthesizing isobenzofuran-1(3H)-ones, showcasing broad substrate scope and applicability to tertiary/secondary/primary alcohols. This method is significant in synthesizing the antiplatelet drug n-butyl phthalide and cytotoxic agonist 3a-[4'-methoxylbenzyl]-5,7-dimethoxyphthalide (Mahendar & Satyanarayana, 2016).
Molecular Tweezers and Complexation
Research on molecular tweezers with active site carboxylic acids, like butyric acid, reveals their ability to form complexes with nucleotide bases. The complexation behavior is influenced significantly by the microenvironment around the carboxylic acid group, which alters its behavior compared to simpler acids (Zimmerman, Wu, & Zeng, 1991).
Biocatalytic Synthesis of Quinoxalinones and Benzoxazin-2-ones
A biocatalytic synthesis approach using lemon juice as a solvent and catalyst has been developed for synthesizing 3,4-dihydro-2(1H)-quinoxalinones and 3,4-dihydro-1,4-benzoxazin-2-ones. This method offers an environmentally friendly and efficient alternative, producing smaller amounts of waste and high yields (Petronijević et al., 2017).
Synthesis of 4-Halo-5-hydroxyfuran-2(5H)-ones
An efficient sequential halolactonization-hydroxylation reaction has been developed for synthesizing 4-Halo-5-hydroxyfuran-2(5H)-ones. This method involves 4-aryl-2,3-allenoic acids and yields products whose structures have been established by X-ray single-crystal diffraction study (Ma, Wu, & Shi, 2004).
Isomerization and Intramolecular Redox Reaction in Alkynyl Ethers
Research has been conducted on the isomerization and intramolecular redox reaction of alkynyl ethers catalyzed by Rh(2)(tfa)(4). This study provides insights into the regioselective formation of 2-aryl-3-(sulfonyl)-5,6-dihydro-2H-pyran and the alternate product pathways depending on the substrate structure (Shikanai, Murase, Hata, & Urabe, 2009).
Heck Reaction Catalyzed by Palladium Nanoparticles
A study describes the use of phosphine-free perfluoro-tagged palladium nanoparticles in the Heck reaction of aryl iodides with allylic alcohols in water. This method has been applied to the synthesis of important fine chemicals and demonstrates the recyclability of the palladium catalysts in the process (Boffi et al., 2011).
Properties
IUPAC Name |
4-butyloxolan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O2/c1-2-3-4-7-5-8(9)10-6-7/h7H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJPRNDJHASWDLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1CC(=O)OC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90508489 | |
Record name | 4-Butyloxolan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90508489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22530-99-0 | |
Record name | 4-Butyloxolan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90508489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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